Cas no 1806995-12-9 (3-Amino-5-bromo-2-(chloromethyl)pyridine)
3-Amino-5-bromo-2-(chloromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-2-(chloromethyl)pyridin-3-amine
- 3-Amino-5-bromo-2-(chloromethyl)pyridine
-
- Inchi: 1S/C6H6BrClN2/c7-4-1-5(9)6(2-8)10-3-4/h1,3H,2,9H2
- InChI Key: LYUINSMVZYBHQP-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(CCl)C(=C1)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 112
- XLogP3: 1.3
- Topological Polar Surface Area: 38.9
3-Amino-5-bromo-2-(chloromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023023145-250mg |
3-Amino-5-bromo-2-(chloromethyl)pyridine |
1806995-12-9 | 97% | 250mg |
$734.40 | 2022-03-31 | |
| Alichem | A023023145-500mg |
3-Amino-5-bromo-2-(chloromethyl)pyridine |
1806995-12-9 | 97% | 500mg |
$989.80 | 2022-03-31 | |
| Alichem | A023023145-1g |
3-Amino-5-bromo-2-(chloromethyl)pyridine |
1806995-12-9 | 97% | 1g |
$1,629.60 | 2022-03-31 |
3-Amino-5-bromo-2-(chloromethyl)pyridine Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 3-Amino-5-bromo-2-(chloromethyl)pyridine
Introduction to 3-Amino-5-bromo-2-(chloromethyl)pyridine (CAS No. 1806995-12-9) and Its Emerging Applications in Chemical Biology
3-Amino-5-bromo-2-(chloromethyl)pyridine, identified by the chemical identifier CAS No. 1806995-12-9, is a versatile heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their broad spectrum of biological activities and pharmaceutical applications. The structural features of 3-amino-5-bromo-2-(chloromethyl)pyridine, including its amino, bromo, and chloromethyl substituents, make it a valuable intermediate in the synthesis of various bioactive molecules.
The presence of multiple reactive sites in 3-amino-5-bromo-2-(chloromethyl)pyridine allows for diverse chemical modifications, enabling researchers to explore its potential in drug discovery and material science. The amino group can participate in hydrogen bonding interactions, while the bromo and chloromethyl groups serve as versatile handles for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactivity patterns have made this compound a preferred building block in the construction of complex molecular architectures.
In recent years, 3-amino-5-bromo-2-(chloromethyl)pyridine has been extensively studied for its role in developing novel therapeutic agents. One of the most promising areas of research involves its application in the synthesis of kinase inhibitors, which are critical in targeting various cancers and inflammatory diseases. The pyridine core is a common pharmacophore in kinase inhibitors due to its ability to interact with the ATP-binding pocket of kinases. The introduction of halogenated substituents enhances the binding affinity and selectivity of these inhibitors.
Recent advancements in medicinal chemistry have highlighted the use of 3-amino-5-bromo-2-(chloromethyl)pyridine as a key intermediate in the development of small-molecule modulators of protein-protein interactions. These interactions are essential for numerous cellular processes, and dysregulation thereof is often associated with diseases such as cancer and neurodegenerative disorders. By leveraging the reactivity of the bromo and chloromethyl groups, researchers have been able to design molecules that disrupt or enhance specific protein-protein interactions, leading to potential therapeutic benefits.
Moreover, 3-amino-5-bromo-2-(chloromethyl)pyridine has found applications in materials science, particularly in the synthesis of organic electronic materials. The pyridine ring's electron-deficient nature makes it an excellent candidate for constructing conductive polymers and organic semiconductors. Researchers have utilized this compound to develop novel materials with enhanced charge transport properties, which are crucial for applications in flexible electronics and solar cells.
The synthesis of 3-amino-5-bromo-2-(chloromethyl)pyridine typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps include halogenation at specific positions on the pyridine ring followed by functionalization at the 2-position with a chloromethyl group. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.
In conclusion, 3-amino-5-bromo-2-(chloromethyl)pyridine (CAS No. 1806995-12-9) is a multifunctional compound with significant potential in pharmaceuticals and materials science. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop novel bioactive molecules and advanced materials. As our understanding of its properties continues to evolve, it is likely that new applications will emerge, further solidifying its importance in scientific research.
1806995-12-9 (3-Amino-5-bromo-2-(chloromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)